Photoinduced ring-opening polymerisation of l-lactide via a photocaged superbase†

Chemical Communications Pub Date: 2018-04-17 DOI: 10.1039/C8CC01913D

Abstract

The phototriggered ring-opening polymerisation of L-lactide is demonstrated for the first time using a photocaged tetramethylguanidine. The catalytic activity of the free guanidine was also investigated, showing it to be active for the polymerisation of δ-valerolactone and ε-caprolactone in the presence of a thiourea cocatalyst.

Graphical abstract: Photoinduced ring-opening polymerisation of l-lactide via a photocaged superbase
Photoinduced ring-opening polymerisation of l-lactide via a photocaged superbase†
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